Unii-OW6LM47pnk
Overview
Description
ONC206 is a chemical analogue of ONC201. ONC206 is a benzyl-flurobenzyl imipridone that has highly potent activity in preclinical models of difficult-to-treat neuroendocrine tumors and sarcomas. ONC206 acts as a selective antagonist of DRD2 at nanomolar concentrations and has broad-spectrum anti-tumor activity. ONC206 may address tumor types where the properties of ONC201 do not permit for complete therapeutic engagement in vivo.
Scientific Research Applications
Collaborative Working Environment for Environmental Models : Şahin et al. (2009) emphasize the importance of collaborative working environments in large scientific applications. They specifically explore the Unified Air Pollution Model (UNI-DEM) and suggest a framework for collaborative distributed computing environments that can be applicable to various large scientific applications (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
Translation of Scientific Research into Practical Innovations : Giordan et al. (2011) discuss the transformation of scientific research into deployable innovations, highlighting the role of organizations like the National Collegiate Inventors and Innovators Alliance (NCIIA) in this process. They focus on the need for training, education, and financial support to align with the innovator's aspirations and the venture's needs (Giordan, Shartrand, Steig, & Weilerstein, 2011).
Advances in Liquid-Phase Syntheses of Nanoparticles : Cushing et al. (2004) highlight the fundamental role of scientific research in the development of new materials, particularly in the electronics industry. Their focus on the liquid-phase synthesis of nanoparticles demonstrates how scientific discovery drives technological development (Cushing, Kolesnichenko, & O'Connor, 2004).
Transformation of Scientific and Technical Achievements in Universities : Tuo Xian-guo (2004) explores the role of universities in accelerating the transformation of scientific and technical achievements. The focus is on enhancing the scientific and technological industry in a cost-effective manner while emphasizing the importance of research universities (Xian-guo, 2004).
Supporting Data-Intensive Analysis in Science : Yao et al. (2014) discuss the essential requirements for software applications to support data-intensive scientific analyses. They propose the use of hybrid technologies to address the needs of data-intensive research, illustrating the integration of various technologies in current scientific applications (Yao, Rabhi, & Peat, 2014).
Impact of Scientific Research on Society : Press (2013) reflects on the dual nature of scientific research, emphasizing its role in probing the universe's mysteries and creating beneficial technologies. This perspective highlights the balance between scientific exploration and its practical applications (Press, 2013).
properties
IUPAC Name |
11-benzyl-7-[(2,4-difluorophenyl)methyl]-2,5,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),5-dien-8-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22F2N4O/c24-18-7-6-17(20(25)12-18)14-29-22(30)19-15-27(13-16-4-2-1-3-5-16)10-8-21(19)28-11-9-26-23(28)29/h1-7,12H,8-11,13-15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITMGVSSHWMTJRR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1N3CCN=C3N(C2=O)CC4=C(C=C(C=C4)F)F)CC5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22F2N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Unii-OW6LM47pnk | |
CAS RN |
1638178-87-6 |
Source
|
| Record name | ONC-206 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1638178876 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | ONC-206 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OW6LM47PNK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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